Cas no 2303331-16-8 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoic acid
• CAS No: 2303331-16-8
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• CID: 6363410
• PubChem ID: 165888297
• Update Time: 2025-08-05

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2303331-16-8
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoic acid
• EN300-7075942

• Inchi： 1S/C21H23NO4/c1-13(21(2,3)19(23)24)22-20(25)26-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,13,18H,12H2,1-3H3,(H,22,25)(H,23,24)
• InChI Key： DTIQHIJSEMFKPU-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C(=O)O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 353.16270821g/mol
• Monoisotopic Mass: 353.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoic acid

Professional Introduction to 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoic Acid (CAS No: 2303331-16-8)

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoic acid, a compound with the chemical identifier CAS No: 2303331-16-8, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of a fluoren-9-yl moiety and a carbonyl group in its backbone suggests unique chemical properties that make it a valuable candidate for further exploration.

The molecular formula of this compound can be expressed as C₂₃H₂₅NO₄, highlighting its complex composition and the diverse functional groups it incorporates. The fluoren-9-yl substituent, a fused aromatic ring system, is known for its stability and rigidity, which can contribute to the compound's binding affinity and selectivity in biological systems. This feature is particularly relevant in the design of small-molecule inhibitors and activators targeting specific biological pathways.

The carbonyl group within the molecule serves as a key pharmacophore, facilitating interactions with various biological targets. In pharmaceutical chemistry, carbonyl groups are frequently involved in hydrogen bonding and other non-covalent interactions, which are crucial for the efficacy of drug molecules. The incorporation of a methoxy group further enhances the compound's versatility, allowing for additional modifications and functionalizations that can fine-tune its pharmacological properties.

In recent years, there has been growing interest in the development of novel compounds with structural motifs inspired by natural products and bioactive molecules. The unique combination of features found in 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoic acid positions it as a promising candidate for such applications. Researchers have been exploring its potential as an intermediate in the synthesis of more complex pharmacological agents, leveraging its stability and reactivity to create derivatives with enhanced therapeutic profiles.

The use of advanced computational methods has also played a pivotal role in understanding the behavior of this compound. Molecular modeling techniques have been employed to predict how 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoic acid interacts with biological targets at the molecular level. These studies have provided valuable insights into its binding affinity, selectivity, and potential side effects, guiding the optimization process towards more effective therapeutic agents.

One of the most exciting areas of research involving this compound is its application in targeted therapy. The structural features of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoic acid make it an excellent candidate for designing molecules that can selectively target specific diseases or conditions. For instance, studies have suggested that derivatives of this compound may exhibit potent activity against certain types of cancer by inhibiting key enzymes involved in tumor growth and progression.

The synthesis of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to produce this compound with increasing efficiency, making it more accessible for further research and development. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex core structure of this molecule.

The potential applications of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoic acid extend beyond oncology. Researchers are also investigating its role in treating neurological disorders, inflammatory conditions, and other chronic diseases. The compound's ability to modulate biological pathways through precise interactions with target proteins makes it a versatile tool for drug discovery. By understanding how this molecule functions at the molecular level, scientists can develop new strategies to combat a wide range of health challenges.

In conclusion, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an important role in shaping the future of medicine.